4-Bromomethyl-2-fluoropyrimidine

• Molecular Formula: C5H4BrFN2
• Molecular Weight: 191.00 g/mol
• IUPAC Name: 4-(bromomethyl)-2-fluoropyrimidine
• InChI: InChI=1S/C5H4BrFN2/c6-3-4-1-2-8-5(7)9-4/h1-2H,3H2
• InChI Key: JJFQIGVGSOGXDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1CBr)F

Description

4-Bromomethyl-2-fluoropyrimidine is a halogenated pyrimidine derivative featuring a bromomethyl (-CH₂Br) group at the 4-position and a fluorine atom at the 2-position. Pyrimidines are heterocyclic aromatic compounds with two nitrogen atoms at the 1- and 3-positions, making them central to pharmaceutical and agrochemical applications due to their structural versatility. The bromomethyl group serves as a reactive site for nucleophilic substitution reactions, enabling functionalization for drug discovery or material synthesis.

Preparation Methods

There are several synthetic routes to prepare 4-bromomethyl-2-fluoropyrimidine:

• Direct Fluorination: : One method involves fluorinating 2,4-dibromopyrimidine using a fluorinating agent such as silver fluoride (AgF) or potassium fluoride (KF) . The reaction typically occurs in an organic solvent, and the product is isolated through purification techniques.

• Bromination Followed by Fluorination: : Another approach is to first brominate 2-fluoropyrimidine and then introduce the methyl group using a suitable bromomethylating agent . This sequential process yields the desired compound.

Chemical Reactions Analysis

4-Bromomethyl-2-fluoropyrimidine can participate in various chemical reactions:

• Substitution Reactions: : The bromine atom can undergo substitution reactions, leading to the introduction of different functional groups. Common reagents include nucleophiles like amines or alkoxides.

• Reduction: : The bromomethyl group can be reduced to a methyl group using reducing agents such as lithium aluminum hydride (LiAlH₄).

• Fluorination: : The fluorine atom can be replaced by other halogens or functional groups through fluorination reactions.

Scientific Research Applications

This compound finds applications in several fields:

• Medicinal Chemistry: : Researchers explore its potential as a building block for designing new drugs. Its unique structure may contribute to specific interactions with biological targets.

• Agrochemicals: : The compound’s reactivity makes it valuable for developing herbicides or fungicides.

• Materials Science: : It can serve as a precursor for functional materials, including fluorescent dyes or polymers.

Mechanism of Action

The exact mechanism by which 4-bromomethyl-2-fluoropyrimidine exerts its effects depends on its specific application. It may interact with enzymes, receptors, or cellular pathways, influencing biological processes.

Comparison with Similar Compounds

Structural Comparisons

The table below compares 4-Bromomethyl-2-fluoropyrimidine with structurally related pyrimidine derivatives:

Compound Name	Substituents (Position)	Key Functional Groups	Reference ID
4-Bromomethyl-2-fluoropyrimidine	BrCH₂- (C4), F- (C2)	Bromomethyl, Fluorine	-
4-Chloro-5-fluoro-2-methoxymethyl-pyrimidine	Cl- (C4), F- (C5), CH₂OCH₃- (C2)	Chloro, Fluoro, Methoxymethyl
5-Bromo-2-chloropyrimidin-4-amine	Br- (C5), Cl- (C2), NH₂- (C4)	Bromo, Chloro, Amine
2-(4-Bromophenoxy)-4-(trifluoromethyl)pyrimidine	BrC₆H₄O- (C2), CF₃- (C4)	Bromophenoxy, Trifluoromethyl

Key Observations :

• Functional Group Placement : The 2-fluorine in 4-Bromomethyl-2-fluoropyrimidine contrasts with the 5-fluoro in 4-Chloro-5-fluoro-2-methoxymethyl-pyrimidine, altering electronic effects on the pyrimidine ring .
• Amino vs. Bromomethyl Groups: The amine group in 5-Bromo-2-chloropyrimidin-4-amine enables hydrogen bonding, absent in bromomethyl analogs, affecting solubility and crystal packing .

Reactivity and Stability

• 4-Bromomethyl-2-fluoropyrimidine : The bromomethyl group undergoes SN2 reactions, while fluorine stabilizes the ring against electrophilic attacks.
• 4-Chloro-5-fluoro-2-methoxymethyl-pyrimidine : Methoxymethyl at C2 enhances steric hindrance, reducing reactivity compared to bromomethyl .
• 5-Bromo-2-chloropyrimidin-4-amine : The amine group participates in intermolecular hydrogen bonding (N–H···N), stabilizing the crystal lattice .